Cas no 895466-15-6 (3-(4-methylphenyl)sulfanyl-N-(1,3-thiazol-2-yl)propanamide)

• Product Name: 3-(4-methylphenyl)sulfanyl-N-(1,3-thiazol-2-yl)propanamide
• CAS No: 895466-15-6
• MF: C₁₃H₁₄N₂OS₂
• MW: 278.393060207367
• CID: 6233816
• PubChem ID: 7254594
• Update Time: 2025-05-19

3-(4-methylphenyl)sulfanyl-N-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)sulfanyl-N-(1,3-thiazol-2-yl)propanamide
• 3-[(4-methylphenyl)sulfanyl]-N-(1,3-thiazol-2-yl)propanamide
• DTXSID201328706
• HMS2768H03
• SR-01000021423
• AKOS024658006
• SR-01000021423-1
• SMR000324345
• F2537-0438
• 895466-15-6
• CHEMBL1400494
• Oprea1_262398
• MLS000685833
• N-(thiazol-2-yl)-3-(p-tolylthio)propanamide

• Inchi： 1S/C13H14N2OS2/c1-10-2-4-11(5-3-10)17-8-6-12(16)15-13-14-7-9-18-13/h2-5,7,9H,6,8H2,1H3,(H,14,15,16)
• InChI Key： UMWSEBGKXCZPTR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CCC(NC1=NC=CS1)=O

Computed Properties

• Exact Mass: 278.05475542g/mol
• Monoisotopic Mass: 278.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 3-(4-methylphenyl)sulfanyl-N-(1,3-thiazol-2-yl)propanamide

Research Briefing on 3-(4-methylphenyl)sulfanyl-N-(1,3-thiazol-2-yl)propanamide (CAS: 895466-15-6)

3-(4-methylphenyl)sulfanyl-N-(1,3-thiazol-2-yl)propanamide (CAS: 895466-15-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole and sulfanyl functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have explored its pharmacological properties, including its efficacy, selectivity, and safety profile, making it a subject of intense research interest.

The synthesis and characterization of 3-(4-methylphenyl)sulfanyl-N-(1,3-thiazol-2-yl)propanamide have been detailed in several recent publications. The compound is typically synthesized via a multi-step organic reaction process, involving the coupling of 4-methylbenzenethiol with a thiazole-2-amine derivative. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity and purity. These studies have laid a solid foundation for further investigations into its biological activities.

Recent in vitro and in vivo studies have demonstrated that 3-(4-methylphenyl)sulfanyl-N-(1,3-thiazol-2-yl)propanamide exhibits potent inhibitory effects on specific enzymes and receptors implicated in inflammatory and neoplastic diseases. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with a higher affinity compared to COX-1, suggesting its potential as a safer anti-inflammatory agent with reduced gastrointestinal side effects. Additionally, preliminary data indicate its ability to modulate the activity of certain kinases involved in cancer cell proliferation, opening new avenues for oncology research.

Despite these promising findings, challenges remain in the development of 3-(4-methylphenyl)sulfanyl-N-(1,3-thiazol-2-yl)propanamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on structural optimization to enhance its pharmacokinetic properties while maintaining its pharmacological efficacy. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(4-methylphenyl)sulfanyl-N-(1,3-thiazol-2-yl)propanamide represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activities. Ongoing research aims to elucidate its mechanisms of action, optimize its therapeutic potential, and evaluate its safety in human trials. This compound exemplifies the innovative approaches being pursued in the quest for novel and effective treatments in the chemical biology and pharmaceutical fields.